![molecular formula C9H10ClN B3068766 (R)-5-Chloro-2,3-dihydro-1H-inden-1-amine CAS No. 812695-59-3](/img/structure/B3068766.png)
(R)-5-Chloro-2,3-dihydro-1H-inden-1-amine
Overview
Description
Synthesis Analysis
This involves understanding the chemical reactions or processes used to synthesize the compound. It may include the starting materials, reaction conditions, catalysts, and the overall yield of the reaction .Molecular Structure Analysis
Molecular structure analysis involves understanding the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and computational methods are often used .Chemical Reactions Analysis
This involves studying the chemical reactions that the compound undergoes. It includes understanding the reaction mechanism, the products formed, and the conditions under which the reaction occurs .Physical And Chemical Properties Analysis
This involves studying the physical and chemical properties of the compound such as melting point, boiling point, solubility, stability, reactivity, etc .Scientific Research Applications
Asymmetric Hydrogenation of Oxime Derivatives
A study highlighted the asymmetric hydrogenation of 2,3-dihydro-1H-inden-1-one oxime and its derivatives, producing optically active amines using rhodium and iridium catalysts. The research focused on optimizing rhodium-based catalytic systems to achieve high conversions with moderate enantiomeric excesses. This process is significant for synthesizing chiral amines, which are valuable in various chemical syntheses and pharmaceutical applications (Maj, Suisse, & Agbossou‐Niedercorn, 2016).
Synthesis of Diethyl-Substituted Amines
Another research presented an efficient and economical synthesis method for 5,6-diethyl-2,3-dihydro-1H-inden-2-amine hydrochloride, starting from commercially available 2-aminoindan. The synthesis involved a six-step process with a 49% overall yield, introducing ethyl groups at specific positions through regioselective Friedel−Crafts acetylations and hydrogenations. This method emphasizes a cost-effective approach to synthesizing substituted amines, which could be beneficial in various industrial and research applications (Prashad et al., 2006).
Decarbonylative Cycloaddition for Synthesizing Indenone Derivatives
Research on [5+2-2] decarbonylative cycloaddition of 1H-indene-1,2,3-trione and norbornene via rhodium (I) catalysis has been conducted to synthesize 2,3-dihydro-1H-inden-1-one derivatives. This innovative approach leverages direct carbon–carbon bond cleavage, providing a new pathway for synthesizing complex cyclic structures. Such methodologies are pivotal in advancing synthetic chemistry, offering new routes to intricate molecules that could have applications in material science, pharmaceuticals, and catalyst design (Hu, Wang, Ma, Wang, & Liu, 2022).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(1R)-5-chloro-2,3-dihydro-1H-inden-1-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClN/c10-7-2-3-8-6(5-7)1-4-9(8)11/h2-3,5,9H,1,4,11H2/t9-/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCNOGOGUHOMLMI-SECBINFHSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1N)C=CC(=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC2=C([C@@H]1N)C=CC(=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClN | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.63 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-5-Chloro-2,3-dihydro-1H-inden-1-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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